Cas no 21871-44-3 (5-(3-Nitro-phenyl)-2H-tetrazole)

• Product Name: 5-(3-Nitro-phenyl)-2H-tetrazole
• CAS No: 21871-44-3
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• MDL: MFCD00276892
• CID: 282499
• PubChem ID: 285129
• Update Time: 2025-11-02

5-(3-Nitro-phenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-(3-nitrophenyl)-
• 5-(3-Nitrophenyl)-1H-tetrazole
• 5-(3-NITROPHENYL)-2H-TETRAZOLE
• 5-(3-NITROPHENYL)TETRAZOLE
• 5-m-nitrophenyltetrazole
• 21871-44-3
• CS-10907
• Maybridge1_007151
• 5(3-nitrophenyl)-2H-tetrazole
• MFCD00276892
• CCG-40919
• LCZC2362
• NSC141939
• FT-0619629
• Z1262398365
• AKOS025392390
• NSC141866
• SCHEMBL2653775
• EN300-91185
• 3-Nitro-(1H-tetrazol-5-yl)benzene
• Oprea1_155871
• 5-(3-Nitro-phenyl)-2H-tetrazole
• SR-01000631027-1
• DTXSID60301222
• NSC-141939
• AS-5355
• 5-(3-nitrophenyl)-2H-1,2,3,4-tetrazole
• NSC-141866
• AKOS009551777
• ZJFFBXHGOXPKCP-UHFFFAOYSA-N
• HMS561N01

• MDL： MFCD00276892
• Inchi： 1S/C7H5N5O2/c13-12(14)6-3-1-2-5(4-6)7-8-10-11-9-7/h1-4H,(H,8,9,10,11)
• InChI Key： ZJFFBXHGOXPKCP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C2N=NNN=2)=C1)=O

Computed Properties

• Exact Mass: 191.04400
• Monoisotopic Mass: 191.044324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 1

Experimental Properties

• Density: 1.534
• Boiling Point: 424.6 °C at 760 mmHg
• Flash Point: 210.6 °C
• Refractive Index: 1.662
• PSA: 100.28000
• LogP: 1.29810

Additional information on 5-(3-Nitro-phenyl)-2H-tetrazole

Comprehensive Overview of 5-(3-Nitro-phenyl)-2H-tetrazole (CAS No. 21871-44-3)

5-(3-Nitro-phenyl)-2H-tetrazole (CAS No. 21871-44-3) is a heterocyclic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitro-substituted tetrazole derivative has garnered significant attention due to its unique chemical properties, including high thermal stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors.

The growing interest in 5-(3-Nitro-phenyl)-2H-tetrazole aligns with the surge in demand for heterocyclic compounds in modern research. With the rise of AI-driven drug discovery and computational chemistry, this compound has been featured in numerous studies focusing on structure-activity relationships (SAR) and molecular docking. Its nitro-phenyl moiety enhances its ability to participate in diverse chemical reactions, such as cycloadditions and nucleophilic substitutions, which are critical for designing novel therapeutics.

One of the most frequently searched questions about CAS No. 21871-44-3 revolves around its synthesis and purification methods. The compound is typically synthesized via tetrazole ring formation from 3-nitrobenzonitrile and sodium azide, followed by careful purification to ensure high yield and purity. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, reducing the use of hazardous reagents and solvents.

In material science, 5-(3-Nitro-phenyl)-2H-tetrazole has shown promise as a precursor for high-energy materials and coordination polymers. Its ability to form stable complexes with transition metals has opened new avenues for designing functional materials with applications in catalysis and sensing. Additionally, its nitro group contributes to its electron-withdrawing characteristics, which are exploited in organic electronics and photovoltaic devices.

The safety profile and handling of 5-(3-Nitro-phenyl)-2H-tetrazole are also topics of interest. While it is not classified as a hazardous substance under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about its compatibility with common laboratory reagents, which underscores the need for detailed material safety data sheets (MSDS) and handling guidelines.

As the scientific community continues to explore the potential of nitroaryl tetrazoles, CAS No. 21871-44-3 remains a focal point for innovation. Its integration into high-throughput screening platforms and combinatorial chemistry libraries highlights its relevance in accelerating drug development pipelines. Furthermore, its role in click chemistry reactions has expanded its utility in bioconjugation and labeling applications.

In conclusion, 5-(3-Nitro-phenyl)-2H-tetrazole exemplifies the intersection of chemistry and cutting-edge technology. Its multifaceted applications, from medicinal chemistry to advanced materials, make it a compound of enduring significance. As research progresses, its potential to address challenges in sustainable chemistry and personalized medicine will likely drive further exploration and commercialization.